Cas no 412334-56-6 (1-Piperazinyl(2R)-tetrahydro-2-furanylmethanone)

• Product Name: 1-Piperazinyl(2R)-tetrahydro-2-furanylmethanone
• CAS No: 412334-56-6
• Molecular Formula: C₉H₁₆N₂O₂
• Molecular Weight: 184.235542297363
• CID: 926749
• PubChem ID: 7168208

1-Piperazinyl(2R)-tetrahydro-2-furanylmethanone Properties

Names and Identifiers

• Piperazine, 1-[[(2R)-tetrahydro-2-furanyl]carbonyl]- (9CI)
• 1-[(2R)-TETRAHYDROFURAN-2-YLCARBONYL]PIPERAZINE
• 1-[(R)-tetrahydro-2-furoyl]piperazine
• DB-277710
• 1-((Tetrahydrofuran-2-yl)carbonyl)piperazine, (+)-
• Methanone, 1-piperazinyl((2R)-tetrahydro-2-furanyl)-
• 1-((Tetrahydrofuran-2-yl)carbonyl)piperazine, (2R)-
• [(2R)-oxolan-2-yl]-piperazin-1-ylmethanone
• Piperazine, 1-[[(2R)-tetrahydro-2-furanyl]carbonyl]-
• (2R)-1-((tetrahydrofuran-2-yl)carbonyl)piperazine
• TERAZOSIN HCL IMPURITY N
• 0N06JZ5L23
• 412334-56-6
• UNII-0N06JZ5L23
• Piperazine, 1-(((2R)-tetrahydro-2-furanyl)carbonyl)-
• UKESBLFBQANJHH-MRVPVSSYSA-N
• Q27236977
• (R)-Piperazin-1-yl(tetrahydrofuran-2-yl)methanone
• 1-[(2R)-OXOLANE-2-CARBONYL]PIPERAZINE
• SCHEMBL1021697
• AKOS006316406

• InChIKey： UKESBLFBQANJHH-MRVPVSSYSA-N
• Inchi： InChI=1S/C9H16N2O2/c12-9(8-2-1-7-13-8)11-5-3-10-4-6-11/h8,10H,1-7H2/t8-/m1/s1
• SMILES： C1CC(OC1)C(=O)N2CCNCC2

Computed Properties

• Exact Mass: 184.121177757g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 184.121177757g/mol
• Heavy Atom Count: 13
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 41.6Ų